Cas no 120703-45-9 (4-Propanoylphenyl-2,2-dimethylpropanoate)

• Product Name: 4-Propanoylphenyl-2,2-dimethylpropanoate
• CAS No: 120703-45-9
• MF: C₁₄H₁₈O₃
• MW: 234.290924549103
• MDL: MFCD01530702
• CID: 1070266
• Update Time: 2025-11-01

4-Propanoylphenyl-2,2-dimethylpropanoate Chemical and Physical Properties

Names and Identifiers

• 4-Propanoylphenyl 2,2-dimethylpropanoate
• (4-propanoylphenyl) 2,2-dimethylpropanoate
• Pivalic acid 4-propanoylphenyl ester
• 0988AD
• AK184368
• 4-Propanoylphenyl-2,2-dimethylpropanoate

• MDL： MFCD01530702
• Inchi： 1S/C14H18O3/c1-5-12(15)10-6-8-11(9-7-10)17-13(16)14(2,3)4/h6-9H,5H2,1-4H3
• InChI Key： CZDYREYTQIPCTK-UHFFFAOYSA-N
• SMILES： O(C1C=CC(C(CC)=O)=CC=1)C(C(C)(C)C)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 280
• XLogP3: 3.1
• Topological Polar Surface Area: 43.4

Experimental Properties

• Density: 1.042±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 37 ºC
• Solubility: Almost insoluble (0.063 g/l) (25 º C),

Additional information on 4-Propanoylphenyl-2,2-dimethylpropanoate

4-Propanoylphenyl-2,2-Dimethylpropanoate: A Comprehensive Overview

4-Propanoylphenyl-2,2-dimethylpropanoate, also known by its CAS number 120703-45-9, is a compound that has garnered significant attention in recent years due to its unique chemical properties and potential applications in various industries. This compound is a derivative of phenylpropanoate esters, which are widely used in the fragrance, cosmetic, and pharmaceutical industries. The structure of 4-propanoylphenyl-2,2-dimethylpropanoate consists of a phenyl ring substituted with a propanoyl group at the para position and a 2,2-dimethylpropanoate ester group. This combination of functional groups imparts distinctive chemical and physical properties to the compound.

Recent studies have highlighted the importance of understanding the synthesis and characterization of 4-propanoylphenyl-2,2-dimethylpropanoate. Researchers have explored various synthetic pathways to optimize the production of this compound, focusing on improving yield and reducing costs. One notable approach involves the use of enzymatic catalysis, which has shown promise in enhancing the efficiency of esterification reactions. This method not only reduces the environmental impact but also aligns with the growing demand for sustainable chemical processes.

The physical properties of 4-propanoylphenyl-2,2-dimethylpropanoate are critical for its application in different fields. For instance, its melting point and solubility characteristics make it suitable for use in fragrance formulations where specific release profiles are required. Additionally, its stability under various conditions has been extensively studied to ensure its suitability for long-term storage and use in consumer products.

In terms of applications, 4-propanoylphenyl-2,2-dimethylpropanoate has found significant utility in the cosmetic industry as a fragrance ingredient. Its pleasant aroma and compatibility with skin make it a popular choice for perfumes, lotions, and other personal care products. Furthermore, recent research has explored its potential as a precursor in drug delivery systems. The ester group in its structure can be modified to create drug carriers that enhance bioavailability and reduce side effects.

The environmental impact of 4-propanoylphenyl-2,2-dimethylpropanoate is another area of interest for researchers. Studies have been conducted to assess its biodegradability and toxicity levels. These investigations are crucial for ensuring that the compound does not pose risks to ecosystems or human health when used in commercial products.

In conclusion, 4-propanoylphenyl-2,2-dimethylpropanoate, with its CAS number 120703-45-9, is a versatile compound with a wide range of applications across multiple industries. Ongoing research continues to uncover new insights into its properties and potential uses, making it an exciting area of study for chemists and industry professionals alike.